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Compound of Interest

Compound Name: Hydrogen Selenite

Cat. No.: B1229016 Get Quote

An In-Depth Technical Guide on the Thermodynamic Properties of Hydrogen Selenite

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core thermodynamic properties

of hydrogen selenite (H₂SeO₃), also known as selenous acid. It includes quantitative data,

detailed experimental protocols for their determination, and visualizations of relevant chemical

processes.

Quantitative Thermodynamic Data
The key thermodynamic properties of hydrogen selenite (H₂SeO₃) in its solid, crystalline state

have been determined through various experimental and computational methods. These values

are crucial for understanding the compound's stability, reactivity, and behavior in chemical and

biological systems. The standard thermodynamic properties are summarized below.
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Thermodynamic
Property

Symbol Value State

Standard Molar

Enthalpy of Formation

(at 298.15 K)

ΔH°f -531.3 kJ/mol Crystalline Solid

Standard Molar Gibbs

Free Energy of

Formation (at 298.15

K)

ΔG°f -425.18 ± 0.85 kJ/mol Aqueous

Standard Molar

Entropy (at 298.15 K)
S°

Data not readily

available in cited

sources.

Crystalline Solid

Molar Heat Capacity

(at constant pressure)
Cp

Data not readily

available in cited

sources.

Crystalline Solid

Note: The standard state is defined as 1 bar pressure and a specified temperature, typically

298.15 K (25 °C). The standard enthalpy of formation refers to the formation of the compound

from its constituent elements in their most stable forms[1][2][3]. The standard Gibbs free energy

of formation is the change in free energy for the formation of 1 mole of the substance from its

elements in their standard states[4][5]. Standard molar entropy is the absolute entropy of one

mole of a substance under standard conditions[6][7].

Experimental Protocols for Determination of
Thermodynamic Properties
The thermodynamic values presented are determined using precise experimental techniques.

Calorimetry is the primary method for measuring the heat transferred during chemical or

physical processes, which is fundamental to deriving enthalpy, entropy, and Gibbs free energy.

[8]

Calorimetry

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://en.wikipedia.org/wiki/Standard_enthalpy_of_formation
https://chem.libretexts.org/Courses/University_of_Arkansas_Cossatot/UAC%3A_Chem_1024/05._Thermochemistry/5.7%3A_Enthalpies_of_Formation
https://chem.libretexts.org/Bookshelves/General_Chemistry/Map%3A_General_Chemistry_(Petrucci_et_al.)/07%3A_Thermochemistry/7.8%3A_Standard_Enthalpies_of_Formation
https://en.wikipedia.org/wiki/Standard_Gibbs_free_energy_of_formation
https://www.khanacademy.org/science/ap-chemistry-beta/x2eef969c74e0d802:applications-of-thermodynamics/x2eef969c74e0d802:gibbs-free-energy-and-thermodynamic-favorability/v/free-energy-of-formation
https://chem.libretexts.org/Bookshelves/General_Chemistry/ChemPRIME_(Moore_et_al.)/16%3A_Entropy_and_Spontaneous_Reactions/16.07%3A_Standard_Molar_Entropies
https://en.wikipedia.org/wiki/Standard_molar_entropy
https://courses.lumenlearning.com/chemistryformajors/chapter/calorimetry/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1229016?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Calorimetry involves measuring the heat exchange between a system (the chemical reaction)

and its surroundings, which are typically a calibrated object known as a calorimeter.[8] The

temperature change of the calorimeter, along with its known heat capacity, allows for the

calculation of the heat absorbed or released.[8][9]

General Experimental Workflow:

Sample Preparation: A precisely weighed sample of the solid, such as hydrogen selenite, is

placed within a reaction vessel or "bomb."

System Setup: The vessel is placed inside the calorimeter, a well-insulated container filled

with a known mass of water. The entire apparatus is designed to minimize heat exchange

with the external environment.[8]

Initiation: The reaction (e.g., dissolution or combustion) is initiated. For solids, this may

involve mixing with a solvent or ignition via an electrical spark in a high-pressure oxygen

environment (bomb calorimetry).[8]

Temperature Measurement: The temperature of the water in the calorimeter is monitored

precisely using a thermometer or thermocouple before and after the reaction.[10][11][12]

Calculation: The heat of reaction (q) is calculated using the formula: q = mcΔT where 'm' is

the mass of the water, 'c' is its specific heat capacity, and 'ΔT' is the change in temperature.

[9] This value is then used to determine the molar enthalpy change for the process.

Key Calorimetric Techniques
Several specific calorimetric methods are employed to determine different thermodynamic

properties:

Adiabatic Calorimetry: This is a highly accurate technique for measuring heat capacity. The

system is designed to prevent any heat loss to the surroundings, allowing for precise

measurement of the energy required to raise the sample's temperature.

Differential Scanning Calorimetry (DSC): DSC measures the difference in the amount of heat

required to increase the temperature of a sample and a reference. It is widely used to

determine heat capacity and enthalpies of phase transitions.[13]
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Isothermal Titration Calorimetry (ITC): ITC measures the heat change that occurs when one

substance is titrated into another. This is particularly useful for studying binding interactions

and reaction kinetics in solution, providing data on enthalpy (ΔH), entropy (ΔS), and Gibbs

free energy (ΔG).[13]

Method of Mixtures: This classical technique is used to determine the specific heat capacity

of a solid. It involves heating a known mass of the solid to a specific temperature and then

transferring it to a calorimeter containing a known mass of water at a lower temperature.[10]

By measuring the final equilibrium temperature, the specific heat of the solid can be

calculated.[10]

Visualizations
Thermal Decomposition Pathways of Hydrogen Selenite
When heated, solid hydrogen selenite (H₂SeO₃) undergoes thermal decomposition.[14][15]

[16] Depending on the conditions, two primary pathways can occur: a non-redox decomposition

to selenium dioxide and water, and a redox decomposition that yields elemental selenium.[17]

[18]

Hydrogen Selenite (s)
(H₂SeO₃)

Δ
(Heat)

Selenium Dioxide (g) + Water (g)
(SeO₂ + H₂O)

Selenium (s) + Oxygen (g) + Water (g)
(Se + O₂ + H₂O)

Non-Redox Decomposition

Redox Decomposition
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Click to download full resolution via product page

Caption: Thermal decomposition pathways of solid hydrogen selenite.

Experimental Workflow for Calorimetry
The following diagram illustrates a generalized workflow for determining the enthalpy of a

reaction for a solid sample using a constant-pressure calorimeter, such as a "coffee cup"

calorimeter.[9]
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Caption: Generalized workflow for determining reaction enthalpy via calorimetry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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